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Compound of Interest

Compound Name:

2-[4-

(Methanesulfonyloxy)phenyl]acetic

acid

Cat. No.: B1517247 Get Quote

A Foreword on Proactive Safety: Understanding the
Chemistry of 2-[4-
(Methanesulfonyloxy)phenyl]acetic acid
This document provides a comprehensive guide to the safe handling, storage, and disposal of

2-[4-(Methanesulfonyloxy)phenyl]acetic acid. It is imperative for all personnel to understand

that this compound is not merely a simple phenylacetic acid derivative. The presence of the

methanesulfonyloxy (mesylate) group fundamentally alters its reactivity and toxicological

profile.

Aryl sulfonate esters, such as this compound, are potent electrophiles and should be regarded

as potential alkylating agents.[1][2] Alkylating agents are a class of compounds known for their

ability to introduce alkyl groups into nucleophilic moieties in biological macromolecules, such as

DNA. This reactivity is the basis for their use in certain therapeutic areas but also underlies

their potential for significant harm, including carcinogenicity and mutagenicity. Therefore, all

procedures involving this compound must be conducted with the highest degree of caution,

adhering strictly to the protocols outlined herein. The difference in hazard between 4-

(Methylsulfonyl)phenylacetic acid and 2-[4-(Methanesulfonyloxy)phenyl]acetic acid is

substantial; the latter requires much more stringent safety precautions.
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These application notes are designed to empower researchers, scientists, and drug

development professionals with the knowledge to work with this compound safely and

effectively. The protocols are built on a foundation of scientific integrity, aiming to create a self-

validating system of safety and experimental reliability.

Compound Profile and Hazard Assessment
Property Value Source

IUPAC Name

2-(4-

methylsulfonyloxyphenyl)acetic

acid

PubChem CID 28875463

CAS Number 64369-79-5 PubChem CID 28875463

Molecular Formula C₉H₁₀O₅S PubChem CID 28875463

Molecular Weight 230.24 g/mol PubChem CID 28875463

Appearance
Solid (Specific color may vary

by supplier)

Inferred from related

compounds

Primary Hazards

Potential Alkylating Agent: May

be carcinogenic and

mutagenic.

[3][4]

Skin, Eye, and Respiratory

Irritant: Causes irritation upon

contact.

[5][6]

Inherent Reactivity and Rationale for Stringent Handling
The methanesulfonyloxy group is an excellent leaving group, making the benzylic carbon

susceptible to nucleophilic attack. This reactivity is the primary reason for classifying this

compound as a potential alkylating agent. While this property may be integral to its intended

use in research and development, it also means that inadvertent reactions with biological

nucleophiles can occur, leading to potential cellular damage. Therefore, all handling procedures

must be designed to prevent any direct contact with the compound.
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Personal Protective Equipment (PPE): A Non-
Negotiable Barrier
The selection and consistent use of appropriate PPE is the most critical line of defense against

exposure. Standard laboratory PPE is insufficient for handling this compound. The following

table outlines the mandatory PPE.

Body Part Required PPE
Rationale and
Specifications

Hands

Double-gloving with

chemotherapy-rated nitrile

gloves.

Provides a robust barrier

against dermal absorption. The

outer glove should be changed

immediately upon suspected

contamination.

Body

Disposable, solid-front, back-

closing chemical-resistant

gown.

Protects skin and personal

clothing from spills and

contamination. Should be worn

over personal clothing.

Eyes/Face
Chemical splash goggles and

a full-face shield.

Provides complete protection

against splashes and aerosols

to the eyes and face.

Respiratory
A NIOSH-approved N95 or

higher-level respirator.

Required when handling the

solid compound outside of a

certified chemical fume hood

or glove box to prevent

inhalation of airborne particles.

Feet

Closed-toe, chemical-resistant

shoes and disposable shoe

covers.

Protects feet from spills and

prevents the spread of

contamination outside the

designated work area.
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Laboratory Handling Procedures
All manipulations of 2-[4-(Methanesulfonyloxy)phenyl]acetic acid must be performed in a

designated area within a certified chemical fume hood or a glove box to minimize exposure

risk.

Weighing and Solution Preparation
Preparation: Before handling the compound, ensure the designated work area in the

chemical fume hood is clean and uncluttered. Cover the work surface with a disposable,

absorbent bench liner.

Tare: Place a clean, dry weighing vessel on an analytical balance within the fume hood and

tare the balance.

Dispensing: Carefully dispense the solid compound into the weighing vessel. Avoid creating

dust. If any static is present, use an anti-static gun.

Dissolution: Add the desired solvent to the weighing vessel to dissolve the compound.

Ensure the solvent is compatible with the compound and the experimental procedure.

Transfer: Carefully transfer the solution to the reaction vessel. Rinse the weighing vessel

with a small amount of solvent and add the rinsing to the reaction vessel to ensure a

quantitative transfer.

Cleanup: Immediately decontaminate any spatulas or other equipment used. Dispose of the

bench liner and any contaminated wipes in a designated hazardous waste container.
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Storage and Stability
Aryl sulfonate esters can be susceptible to degradation over time, particularly in the presence

of nucleophiles, strong acids, or bases.[1][2]

Recommended Storage Conditions
Parameter Recommendation Rationale

Temperature 2-8 °C

To minimize the rate of

potential degradation

reactions.

Atmosphere
Inert atmosphere (e.g., argon

or nitrogen)

To prevent hydrolysis from

atmospheric moisture.

Container
Tightly sealed, amber glass

vial

To protect from light and

moisture.

Location

A designated, locked, and

ventilated cabinet for potent

compounds.

To ensure security and

containment.

Known Degradation Pathways
The primary degradation pathway for aryl methanesulfonates is hydrolysis, which can be

catalyzed by both acidic and basic conditions.[1][2] This will lead to the formation of 4-

hydroxyphenylacetic acid and methanesulfonic acid. Nucleophilic attack by other species

present in solution can also lead to the displacement of the mesylate group. The stability of the

compound is therefore highly dependent on the storage conditions and the purity of the

material.
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Emergency Procedures: Spill and Exposure
Response
A written emergency procedure should be readily available in the laboratory. All personnel must

be trained on these procedures before working with the compound.

Minor Spill (Contained within a Chemical Fume Hood)
Alert: Alert others in the immediate area of the spill.

Contain: If a liquid, cover the spill with an inert absorbent material (e.g., vermiculite, sand).

Decontaminate: Prepare a fresh 1 M solution of sodium thiosulfate. Carefully apply the

solution to the spilled material, allowing for a contact time of at least one hour to deactivate

the alkylating agent.

Clean: Collect the absorbed and deactivated material using a scoop and place it in a labeled

hazardous waste container.

Final Decontamination: Wipe the spill area with the 1 M sodium thiosulfate solution, followed

by a soap and water wash.
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Dispose: Dispose of all cleanup materials as hazardous waste.

Major Spill (Outside of a Chemical Fume Hood)
Evacuate: Immediately evacuate the laboratory and alert others to do the same.

Isolate: Close the laboratory doors and prevent re-entry.

Notify: Contact the institution's emergency response team and inform them of the nature and

location of the spill.

Decontaminate Personnel: If anyone is contaminated, remove contaminated clothing and

flush the affected skin area with copious amounts of water for at least 15 minutes. Seek

immediate medical attention.

Personnel Exposure
Exposure Route First Aid Measures

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek immediate

medical attention.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Waste Disposal
All waste containing 2-[4-(Methanesulfonyloxy)phenyl]acetic acid must be treated as

hazardous waste.
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Decontamination of Liquid Waste
Liquid waste containing this compound should be deactivated before disposal. A common

method is to treat the waste with an excess of a 1 M solution of sodium thiosulfate in water or a

suitable solvent mixture for at least 24 hours to ensure complete destruction of the alkylating

agent.[7] The pH may need to be adjusted to be near neutral or slightly basic to facilitate the

reaction. After decontamination, the waste should be collected in a properly labeled hazardous

waste container.

Solid Waste
All solid waste, including contaminated PPE, bench liners, and empty containers, must be

placed in a clearly labeled, sealed hazardous waste container. Do not mix with other laboratory

waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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